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Compound of Interest

Compound Name: AEW-541 HCI
CAS No.: 1618643-96-1
Cat. No.: B605201
Get Quote
. J

Compound Overview AEW-541 (NVP-AEW541) is a pyrrolo[2,3-d]pyrimidine derivative
designed as a potent, selective, small-molecule inhibitor of the Insulin-like Growth Factor 1
Receptor (IGF-1R) tyrosine kinase.[1][2][3] It is a landmark compound in oncology research,
used to dissect the role of IGF-1R signaling in tumor cell survival, proliferation, and metastasis.

Critical Stereochemical Distinction Researchers must exercise extreme precision regarding the
stereochemistry of this compound.

o Standard Bioactive Form (NVP-AEW541): The widely cited biological data (IC50 ~86 nM)
refers to the cis-isomer (CAS 475489-16-8).

o CAS 1618643-96-1 Specification: This CAS number explicitly identifies the trans-isomer
hydrochloride salt.

While the mechanism of action described in this guide applies to the AEW-541 pharmacophore,
the trans-isomer (1618643-96-1) is structurally distinct from the standard clinical candidate. It is
often used as a stereochemical control or in structure-activity relationship (SAR) studies. Users
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possessing CAS 1618643-96-1 should verify if their experimental design requires the cis-active
drug or the trans-isomer.

Part 2: Chemical & Physical Specifications

The following specifications apply strictly to the material identified by CAS 1618643-96-1.

Property Specification

trans-7-(3-Aminomethyl-cyclobutyl)-5-(3-
Chemical Name benzyloxy-phenyl)-7H-pyrrolo[2,3-d]-pyrimidin-4-

ylamine hydrochloride

CAS Number 1618643-96-1

Salt Form Hydrochloride (typically Dihydrochloride, 2HCI)

C27H20NsO[1][2][4][5][6][7] - XHCI (Ref:
Molecular Formula

C27H31CI2Ns0O for 2HCI)
] ~512.48 g/mol (based on 2HCI salt); Free base
Molecular Weight
MW: 439.55 g/mol
Appearance White to off-white solid powder
N DMSO: Soluble (= 50 mg/mL)Water: Insoluble /
Solubility . .
Low solubilityEthanol: Low solubility
Powder: -20°C (3 years)In Solvent (DMSO):
Storage

-80°C (6 months); avoid freeze-thaw cycles

Part 3: Mechanistic Profile (IGF-1R Signaling)

Mechanism of Action AEW-541 functions as an ATP-competitive inhibitor of the IGF-1R kinase
domain.[1] Upon binding, it prevents the autophosphorylation of the receptor's tyrosine
residues (Tyr1131, Tyrl1135, Tyr1136). This blockade severs the link between extracellular
ligand binding (IGF-1/IGF-2) and downstream signal transduction.

Selectivity Profile (Reference: Cis-Isomer)

e IGF-1R (Cellular): IC50 = 0.086 uM[2][3]
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« Insulin Receptor (InsR): IC50 = 2.3 uM (27-fold selectivity)
o Off-Targets: Minimal activity against HER1, PDGFR, c-Kit, Bcr-Abl (> 5 uM).

Signaling Pathway Diagram The diagram below illustrates the specific inhibition point of AEW-
541 within the IGF-1R cascade, preventing the activation of the PI3K/Akt (survival) and
MAPK/ERK (proliferation) pathways.
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Caption: Figure 1. Mechanism of Action. AEW-541 competitively inhibits ATP binding to IGF-1R,
preventing autophosphorylation and downstream PI3K/MAPK signaling.
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Part 4: Experimental Application Guide

Reconstitution & Handling
» Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent.

o Stock Preparation (10 mM):
o Weigh 5.12 mg of AEW-541 HCI (MW ~512.48).
o Dissolve in 1.0 mL of anhydrous DMSO.

o Vortex until completely clear.

e Aqueous Dilution: Do not store aqueous solutions. Dilute the DMSO stock into culture
medium or buffer immediately prior to use. Ensure final DMSO concentration is < 0.5% to

avoid solvent toxicity.

In Vitro Viability Assay Protocol

Objective: Determine IC50 of AEW-541 in IGF-1R dependent cell lines (e.g., MCF-7, SK-N-
MC).

Workflow Diagram
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Caption: Figure 2. Standardized workflow for determining IC50 values using colorimetric or

luminescent viability assays.

Step-by-Step Methodology:

o Seeding: Plate cells (3,000-5,000 cells/well) in 100 pL complete medium. Incubate 24h at
37°C.
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» Starvation (Optional but Recommended): For mechanistic specificity, replace medium with
low-serum (0.5% FBS) medium 12h prior to treatment to sensitize cells to IGF-1 signaling.

e Treatment:
o Prepare 2x serial dilutions of AEW-541 in medium (range: 1 nM to 10 uM).
o Add 100 pL of drug solution to wells.
o Include DMSO-only vehicle control.

 Stimulation: If testing inhibition of ligand-induced growth, add IGF-1 (50 ng/mL) 1 hour after
drug addition.

o Readout: After 72h, add viability reagent (e.g., MTT, CellTiter-Glo). Measure
absorbance/luminescence.

» Validation: Normalize to vehicle control (100%). Plot log(concentration) vs. % viability.

In Vivo Formulation (Reference for NVP-AEW541)

Note: Ensure the trans-isomer (1618643-96-1) is intended for in vivo use before proceeding, as
pharmacokinetics may differ from the cis-isomer.

» Vehicle: 25 mM L-(+)-Tartaric acid in water.
e Preparation:
o Dissolve AEW-541 powder in the tartaric acid solution.
o Sonicate if necessary to achieve a clear solution or stable suspension.

» Dosing: Standard efficacy studies often use 20-50 mg/kg p.o. (oral gavage) twice daily
(BID).

Part 5: References

o Garcia-Echeverria, C., et al. (2004). In vivo antitumor activity of NVP-AEW541-A novel,
potent, and selective inhibitor of the IGF-IR kinase.[2][3] Cancer Cell.[5]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15050915/
https://pubmed.ncbi.nlm.nih.gov/15050915/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2806553/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Scotlandi, K., et al. (2005). Antitumor activity of the insulin-like growth factor-I receptor
kinase inhibitor NVP-AEW541 in musculoskeletal tumors.[1] Cancer Research.

e Tanno, B., et al. (2006). Down-regulation of insulin-like growth factor | receptor activity by
NVP-AEW541 has an antitumor effect on neuroblastoma cells in vitro and in vivo. Clinical
Cancer Research.

+ MedKoo Biosciences. (n.d.). AEW-541 HCI Product Specifications (CAS 1618643-96-1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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